7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 7-[(4-fluorophenyl)methyl]-2-(2-methylpropyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C19H27FN2O/c1-15(2)12-21-11-9-19(14-21)8-3-10-22(18(19)23)13-16-4-6-17(20)7-5-16/h4-7,15H,3,8-14H2,1-2H3
• InChI Key: PNGCAVXUDBDOFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC2(C1)CCCN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H27FN2O
• Molecular Weight: 318.4 g/mol

Description

7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one, also known as AG-041R or Ro 64-1056, is a chemical compound that belongs to the spirocyclic piperidine class of drugs. It was first synthesized in 1995 by Hoffmann-La Roche, a Swiss multinational pharmaceutical company. AG-041R has been studied extensively for its potential use as a therapeutic agent for various neurological disorders.

Mechanism of Action

7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one acts as a partial agonist at the dopamine D3 receptor and a full agonist at the serotonin 5-HT1A receptor. It also has moderate affinity for the serotonin 5-HT2A receptor and the dopamine D2 receptor. The exact mechanism of action of 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one is not fully understood, but it is thought to modulate the activity of these receptors in a way that can improve cognitive function and reduce symptoms of certain neurological disorders.
Biochemical and Physiological Effects:
7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one has been shown to increase dopamine and serotonin release in the brain, which can improve cognitive function and reduce symptoms of certain neurological disorders. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one has several advantages for use in lab experiments, including its high affinity for the dopamine D3 receptor and the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of these receptors in neurological disorders. However, its moderate affinity for other receptors can make it difficult to isolate the effects of 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one on specific receptors. Additionally, its complex synthesis method and high cost can make it difficult to obtain in large quantities for research purposes.

Future Directions

There are several potential future directions for research on 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one. One area of interest is its potential use as a therapeutic agent for Alzheimer's disease, as it has been shown to improve cognitive function in animal models of the disease. Another area of interest is its potential use as a tool for studying the role of the dopamine D3 receptor and the serotonin 5-HT1A receptor in neurological disorders. Finally, further research is needed to fully understand the mechanism of action of 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one and its potential for use in other neurological disorders.

Synthesis Methods

The synthesis of 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one involves a multi-step process that starts with the reaction of 4-fluorobenzylamine and isobutyraldehyde to form the intermediate 4-fluorobenzyl-2-methyl-2-propyl-1,3-dioxolane. This intermediate is then reacted with 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) to form the final product, 7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one.

Scientific Research Applications

7-(4-fluorobenzyl)-2-isobutyl-2,7-diazaspiro[4.5]decan-6-one has been extensively studied for its potential use as a therapeutic agent for various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have a high affinity for the dopamine D3 receptor and the serotonin 5-HT1A receptor, both of which are implicated in the pathophysiology of these disorders.